Cas no 2229503-61-9 (2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2229503-61-9
• MF: C₅H₅N₃O₃
• MW: 155.111500501633
• CID: 5752352
• PubChem ID: 165966253
• Update Time: 2023-11-14

2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
• EN300-1773922
• 2229503-61-9

• Inchi： 1S/C5H5N3O3/c9-2-1-4-3-6-7-5(4)8(10)11/h2-3H,1H2,(H,6,7)
• InChI Key： RVOIQOZUMSYYKH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)CC=O)=O

Computed Properties

• Exact Mass: 155.03309103g/mol
• Monoisotopic Mass: 155.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.6Ų